Cas no 1212941-95-1 (methyl (2R)-2-amino-3-(3-bromophenyl)propanoate)

Methyl (2R)-2-amino-3-(3-bromophenyl)propanoate is a chiral ester derivative of phenylalanine, featuring a bromine substituent at the meta position of the aromatic ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The (2R)-configuration ensures enantioselectivity, making it suitable for asymmetric synthesis applications. The bromophenyl group enhances reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating further functionalization. Its ester moiety offers versatility for hydrolysis or transesterification, while the free amino group allows for peptide coupling or derivatization. The product is characterized by high purity and stability, making it a reliable choice for research and industrial applications.
methyl (2R)-2-amino-3-(3-bromophenyl)propanoate structure
1212941-95-1 structure
Product Name:methyl (2R)-2-amino-3-(3-bromophenyl)propanoate
CAS No:1212941-95-1
MF:C10H12BrNO2
MW:258.111782073975
MDL:MFCD08058221
CID:5686234
PubChem ID:94692076
Update Time:2025-05-19

methyl (2R)-2-amino-3-(3-bromophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-2229641
    • methyl (2R)-2-amino-3-(3-bromophenyl)propanoate
    • 1212941-95-1
    • methyl (R)-2-amino-3-(3-bromophenyl)propanoate
    • 3-bromo- D-Phenylalanine, methyl ester
    • D-Phenylalanine, 3-bromo-, methyl ester
    • MDL: MFCD08058221
    • Inchi: 1S/C10H12BrNO2/c1-14-10(13)9(12)6-7-3-2-4-8(11)5-7/h2-5,9H,6,12H2,1H3/t9-/m1/s1
    • InChI Key: YITVYXPXJPUFPP-SECBINFHSA-N
    • SMILES: BrC1=CC=CC(=C1)C[C@H](C(=O)OC)N

Computed Properties

  • Exact Mass: 257.00514g/mol
  • Monoisotopic Mass: 257.00514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.442±0.06 g/cm3(Predicted)
  • Boiling Point: 322.6±27.0 °C(Predicted)
  • pka: 7.06±0.33(Predicted)

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Additional information on methyl (2R)-2-amino-3-(3-bromophenyl)propanoate

Comprehensive Overview of Methyl (2R)-2-amino-3-(3-bromophenyl)propanoate (CAS No. 1212941-95-1)

Methyl (2R)-2-amino-3-(3-bromophenyl)propanoate, with the CAS number 1212941-95-1, is a chiral ester derivative widely recognized in pharmaceutical and biochemical research. This compound belongs to the class of amino acid esters, featuring a 3-bromophenyl group that enhances its utility in synthetic applications. Its R-configuration at the alpha carbon makes it particularly valuable for asymmetric synthesis, a hot topic in modern drug discovery. Researchers frequently explore its role in peptidomimetics and enzyme inhibitors, aligning with the growing demand for targeted therapeutics and precision medicine.

The compound’s structural uniqueness—combining a bromine substituent and an ester moiety—enables diverse reactivity, making it a versatile intermediate. Recent trends in AI-driven drug design have amplified interest in such building blocks, as they facilitate the rapid assembly of complex molecules. Searches for "chiral building blocks for drug synthesis" or "3-bromophenyl derivatives in medicinal chemistry" often highlight this compound’s relevance. Its high purity and optical activity are critical for applications in catalysis and bioconjugation, areas gaining traction due to advancements in biologics and ADC (antibody-drug conjugate) development.

From a synthetic perspective, methyl (2R)-2-amino-3-(3-bromophenyl)propanoate serves as a precursor for non-natural amino acids, which are pivotal in designing peptide-based therapeutics. The bromine atom allows further functionalization via cross-coupling reactions, a technique frequently discussed in forums on green chemistry and sustainable synthesis. Queries like "Pd-catalyzed modifications of bromoarenes" or "steroselective ester hydrolysis" underscore its interdisciplinary appeal. Moreover, its stability under physiological conditions makes it a candidate for prodrug formulations, a niche yet rapidly evolving field.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, ensuring compliance with stringent quality control standards. The rise of automated synthesis platforms has further streamlined its production, addressing the demand for scalable chiral intermediates. As the pharmaceutical industry shifts toward personalized therapies, compounds like CAS 1212941-95-1 are poised to play a central role in innovating small-molecule drugs and biopharmaceuticals.

In summary, methyl (2R)-2-amino-3-(3-bromophenyl)propanoate exemplifies the intersection of structural elegance and functional versatility. Its alignment with trends such as AI-aided molecular design, sustainable chemistry, and targeted drug delivery ensures its continued prominence in scientific literature and industrial applications.

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